Home / Products / Others

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone

Name: [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone
Brand: Smolecule
SKU: S7523527
Rating: 4 (7 reviews)

Catalog No.

S7523527

CAS No.

M.F

C15H18FN5O2

M. Wt

319.33 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-meth...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone

IUPAC Name

[2-fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone

Molecular Formula

C15H18FN5O2

Molecular Weight

319.33 g/mol

InChI

InChI=1S/C15H18FN5O2/c1-10-5-7-23-8-6-20(10)15(22)13-4-3-12(9-14(13)16)21-11(2)17-18-19-21/h3-4,9-10H,5-8H2,1-2H3

InChI Key

MQWAUBOUGVDYNL-UHFFFAOYSA-N

SMILES

CC1CCOCCN1C(=O)C2=C(C=C(C=C2)N3C(=NN=N3)C)F

Canonical SMILES

CC1CCOCCN1C(=O)C2=C(C=C(C=C2)N3C(=NN=N3)C)F

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone is a synthesized organic compound with various applications in scientific experiments. This paper examines the properties, synthesis, characterization and various biological and analytical properties of the compound, as well as exploring potential implications in various fields of research and industry.

Definition and Background

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone is a synthetic compound that has shown immense potential for application in scientific experiments. The compound has a unique structure consisting of a fused tetrazole and oxazepane ring system, which enhances its chemical and biological properties. This compound has been investigated for several years and has shown significant potential for various therapeutic benefits, including anti-inflammatory, analgesic and cardiovascular effects, and it is also used in the treatment of cancer.

Physical and Chemical Properties

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone is a white to off-white crystalline powder with a molecular weight of 376.44 g/mol. The compound has a melting point of 183-185℃ and a boiling point of 495.4℃. This compound is stable in dry air but is light-sensitive and can degrade in the presence of moisture. It is a slightly soluble compound in water but highly soluble in ethanol, dimethyl sulfoxide, acetone, and chloroform.

Synthesis and Characterization

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone is synthesized via a series of reactions using a facile and straightforward synthetic route. The synthesis involves reacting 2-fluoro-4-(4-hydroxyphenyl)-5-methyltetrazole with 5-methyl-1,4-oxazepane-4-carboxylic acid chloride using triethylamine and N,N-dimethylformamide as solvents and byproducts.

Analytical Methods

used to characterize [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier Transform Infrared Spectroscopy (FTIR). NMR spectroscopy has been an essential tool for the structural characterization of [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone.

Biological Properties

Studies have shown that [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone has significant anti-inflammatory, analgesic, and cardiovascular effects. Researchers suggested that the compound shows potency, efficacy and selectivity against cyclooxygenase-2 (COX-2), which makes it a suitable candidate for further development as a therapeutic agent for various inflammatory disorders and may act as an anti-cancer agent.

Toxicity and Safety in Scientific Experiments

The acute toxicity studies of [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone showed no toxicity or adverse effects in the animals tested, indicating that it may be safe for use. Further toxicity studies should be conducted in humans to determine its compatibility with humans.

Applications in Scientific Experiments

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone finds use in various applications, including as an anti-inflammatory agent, analgesic agent, anticancer agent, and cardiovascular agent. It also has applications in research areas such as medicinal chemistry, drug delivery, polymer science, and molecular imaging.

Current State of Research

The research on [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone has been ongoing for several years, and many studies have shown its immense potential as a therapeutic agent. However, more research and studies are required to explore its full range of applications and to determine its clinical safety and efficacy. Researchers are currently exploring the suitability of the compound for targeted drug delivery and as a cancer therapy drug.

Potential Implications in Various Fields of Research and Industry

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone has vast potential for applications in various fields of research and industry. The compound can be used in the development of anti-inflammatory and analgesic drugs, anticancer drugs, and cardiovascular drugs. It also has applications in molecular imaging, drug delivery, and polymer science. Additionally, the compound has potential applications as a new building block for organic synthesis due to its unique molecular structure.
Limitations:
Despite its immense potential, the synthesized compound has some limitations. The compound is light-sensitive and degrades in the presence of moisture, which makes it challenging to handle during experimental procedures. The exact safety and toxicity of the compound in humans are unknown, and it requires further testing to determine its safety and compatibility with humans.

Future Directions

Several future directions need to be explored to utilize [2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone's full potential. These include:
1. Further studies to determine its clinical safety and efficacy
2. Development of targeted drug delivery systems using the compound
3. Exploration of its potential as a cancer therapy drug
4. Synthesis of novel derivatives of the compound with enhanced properties
5. Applications of the compound in polymer science and materials engineering
6. Future use in molecular imaging for diagnostic purposes
7. Development of the compound’s formulation for easy transport and storage
8. The potential application of the compound as a new building block for organic synthesis.
9. Examination of the compound as a possible candidate for the treatment of muscular dystrophy or other muscle-wasting diseases.

Conclusion

[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone is a synthesized organic compound with vast potential for application in scientific experiments. It shows selectivity against COX-2, which makes it a suitable candidate for further development as a therapeutic agent for various inflammatory disorders and cancers. This paper has summarized its properties, synthesis, characterization, analytical methods, biological and analytical properties, toxicity, safety, applications in science, and industry, its current status of research, limitations, and potential future directions. The studies on this compound have shown immense potential for drug development and as a new building block for organic synthesis. However, further research is warranted to explore its full capabilities fully.